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Welcome to the technical support center for Ceretec™ (Technetium Tc99m Exametazime)

brain perfusion imaging. This resource is designed for researchers, scientists, and drug

development professionals to troubleshoot and resolve common artifacts and issues

encountered during their experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of artifacts in Ceretec brain perfusion imaging?

Artifacts in Ceretec SPECT imaging can be broadly categorized into three main sources:

patient-related, technique-related, and radiopharmaceutical-related issues.[1][2] Patient motion

is a very common source of image degradation.[3] Technical errors can include improper

patient positioning, incorrect imaging parameters, and errors during image reconstruction.[1]

Radiopharmaceutical-related artifacts often stem from issues with the purity and stability of the

Tc99m-exametazime complex.[4][5][6]

Q2: How can I minimize patient motion artifacts?

Minimizing patient motion is critical for high-quality images.[3]

Patient Comfort and Preparation: Ensure the patient is in a comfortable and relaxed state in

a dimly lit, quiet room before and during the injection of the radiopharmaceutical.[3][7]

Intravenous access should be established at least 10 minutes prior to injection to allow the

patient to acclimate.[3][7]
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Head Restraint: Use light head restraint to help the patient maintain a stable position

throughout the scan.[8]

Clear Instructions: Provide clear instructions to the patient, emphasizing the importance of

remaining still during the acquisition.[9]

Sedation: If necessary, sedation can be administered after the radiopharmaceutical has been

injected.[3]

Q3: What is the optimal time to wait between Ceretec injection and imaging?

The recommended time delay between injection and imaging depends on whether the Ceretec
is stabilized or unstabilized.

Unstabilized Tc99m-HMPAO: Imaging can begin as early as 40 minutes post-injection, but

the best image quality is typically achieved with a 90-minute delay.[10] The injection should

occur within 30 minutes of reconstitution.[10]

Stabilized Tc99m-HMPAO: A 90-minute delay is also recommended for optimal image quality,

though interpretable images can be obtained after 40 minutes.[10] The injection can be

administered up to 4 hours after reconstitution.[10]

Q4: What are the consequences of poor radiochemical purity?

Poor radiochemical purity can lead to significant image artifacts. The primary lipophilic Tc99m-

HMPAO complex is what crosses the blood-brain barrier.[11] Impurities such as free

pertechnetate, reduced-hydrolyzed technetium, and the secondary, less lipophilic Tc99m-

HMPAO complex do not effectively penetrate the brain.[5][11] This results in increased

extracerebral activity (background noise), which degrades image quality and can obscure true

perfusion patterns.[4][12] A radiochemical purity of at least 80% is required for clinical use.[5][6]
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Possible Cause: This is often indicative of poor radiochemical purity of the Ceretec
preparation, specifically a low percentage of the primary lipophilic complex.[4][11] The unstable

primary complex can convert to a secondary, less lipophilic form that does not cross the blood-

brain barrier, leading to higher background activity.[11]

Troubleshooting Steps:

Verify Radiochemical Purity: Perform radiochemical purity testing on the Ceretec preparation

before administration. A three-system chromatography method is recommended to

differentiate the lipophilic complex from impurities.[5][13]

Use Fresh Eluate: For unstabilized Ceretec, use fresh sodium pertechnetate Tc99m eluate

(less than 2 hours old) from a generator that has been eluted within the last 24 hours.[3][14]

Adhere to Reconstitution and Injection Times: Strictly follow the recommended times for

reconstitution and injection to minimize the decomposition of the lipophilic complex.[5][10]

Consider Stabilized Ceretec: If persistent issues with purity arise, consider using stabilized

Ceretec (with methylene blue or cobalt chloride), which demonstrates improved stability and

image quality compared to the unstabilized form.[4][12]

Issue 2: "Ring" or "Bullseye" Artifact in Reconstructed
Images
Possible Cause: This type of artifact is typically instrumental and arises from non-uniformity in

the gamma camera detector response.[10]

Troubleshooting Steps:

Review Quality Control Records: Check the latest quality control records for the gamma

camera, specifically the uniformity flood images.

Perform a Uniformity Check: If records are not current or if the artifact persists, perform a

new intrinsic or extrinsic uniformity flood to assess detector performance.

Contact Service Engineer: If non-uniformity is confirmed, contact a qualified service engineer

to correct the issue before proceeding with further patient imaging.
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Issue 3: Blurry Images or "Washed Out" Appearance
Possible Cause: This can be caused by patient motion during the scan or by improper image

reconstruction parameters.[3]

Troubleshooting Steps:

Review Raw Data: Review the raw projection data in a cinematic display to visually inspect

for patient motion.[9]

Apply Motion Correction: If motion is detected, utilize available motion correction software. If

motion is severe, repeating the acquisition may be necessary.[9]

Check Reconstruction Parameters: Verify that the correct reconstruction filters and

attenuation correction methods have been applied. The use of a low-pass filter (e.g.,

Butterworth) is generally recommended.[8] Resolution recovery or spatially varying filters

should be used with caution as they can introduce artifacts.[10]

Quantitative Data Summary

Parameter
Unstabilized
Tc99m-HMPAO

Stabilized
Tc99m-HMPAO
(Methylene
Blue)

Stabilized
Tc99m-HMPAO
(Cobalt
Chloride)

Tc99m-ECD

Radiochemical

Purity (in vitro, 2

hours post-

reconstitution)

66.8 +/- 9.9% 93.0 +/- 2.5% 91.8 +/- 1.9% 96.9 +/- 1.4%

Image Quality

Score

(Subjective)

3.0 +/- 0.4 3.4 +/- 0.4 3.6 +/- 0.6 4.3 +/- 0.7

Background

Activity Score

(Subjective)

2.1 +/- 0.3 2.3 +/- 0.3 2.6 +/- 0.4 4.8 +/- 1.4
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Data adapted from a study comparing different Ceretec formulations. Higher image quality and

lower background scores are desirable.[4][12]

Experimental Protocols
Protocol 1: Radiochemical Purity Testing of Ceretec
This protocol is essential for ensuring the quality of the radiopharmaceutical prior to injection.[5]

[13]

Materials:

Two SA ITLC strips (20 cm x 2 cm)

One Whatman No. 1 paper strip (6 cm x 0.7 cm)

Methyl ethyl ketone (MEK)

0.9% aqueous sodium chloride (non-bacteriostatic)

50% aqueous acetonitrile

Three chromatography tubes

Suitable radiation counting equipment

Procedure:

Prepare three chromatography tubes with a 1 cm depth of MEK, 0.9% sodium chloride, and

50% acetonitrile, respectively.

Reconstitute the Ceretec vial according to the manufacturer's instructions.

Within 2 minutes of reconstitution, apply a small spot of the reconstituted Ceretec to the

origin of each of the three chromatography strips.

Place each strip into its corresponding solvent tube and allow the solvent front to travel to the

predefined mark.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10320993/
https://www.researchgate.net/publication/12977660_Improvement_of_brain_SPECT_by_stabilization_of_Tc-99m-HMPAO_with_methylene_blue_or_cobalt_chloride_Comparison_with_Tc-99m-ECD
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://pharmacyce.unm.edu/nuclear_program/neolibrary/libraryfiles/package_inserts/ceretec_pi.pdf
http://www.radiopharmaceuticals.info/uploads/7/6/8/7/76874929/ceretec_package_insert_sep_2018.pdf
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://www.benchchem.com/product/b1204290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the strips, allow them to dry, and cut them into sections (origin and solvent front).

Measure the activity in each section using a suitable counter.

Calculate the percentage of the lipophilic Tc99m exametazime complex, pertechnetate, and

reduced-hydrolyzed Tc99m. The radiochemical purity of the lipophilic complex should be

≥80%.

Protocol 2: Ceretec Brain Perfusion SPECT Acquisition
Patient Preparation:

Instruct the patient to avoid caffeine, alcohol, and other drugs that may affect cerebral blood

flow for at least 24 hours prior to the scan.[7][14]

Ensure the patient is in a quiet, dimly lit room for at least 10 minutes before and 5 minutes

after the injection.[3][7]

The patient should have their eyes open and ears unplugged, and should not speak or read

during this period.[3]

Establish intravenous access at least 10 minutes prior to injection.[3][7]

Acquisition Parameters:

Collimator: High-resolution or ultra-high-resolution collimator.[3][8]

Matrix Size: 128 x 128 or greater.[8]

Angular Sampling: 3 degrees or better.[8]

Radius of Rotation: As small as possible while ensuring patient safety.[8]

Imaging Time: Delay imaging for 40-90 minutes post-injection, depending on the formulation.

[10]
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Caption: Ceretec Brain Perfusion Imaging Workflow.
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Caption: Artifact Troubleshooting Decision Tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1204290?utm_src=pdf-body-img
https://www.benchchem.com/product/b1204290?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. How to detect and avoid myocardial perfusion SPECT artifacts - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. extrica.com [extrica.com]

3. tech.snmjournals.org [tech.snmjournals.org]

4. Improvement of brain SPECT by stabilization of Tc-99m-HMPAO with methylene blue or
cobalt chloride. Comparison with Tc-99m-ECD - PubMed [pubmed.ncbi.nlm.nih.gov]

5. pharmacyce.unm.edu [pharmacyce.unm.edu]

6. preparatomtaler.blob.core.windows.net [preparatomtaler.blob.core.windows.net]

7. Nuclear Medicine Cerebral Perfusion Scan - StatPearls - NCBI Bookshelf
[ncbi.nlm.nih.gov]

8. greenkid.idv.tw [greenkid.idv.tw]

9. youtube.com [youtube.com]

10. static1.squarespace.com [static1.squarespace.com]

11. esnms.net [esnms.net]

12. researchgate.net [researchgate.net]

13. radiopharmaceuticals.info [radiopharmaceuticals.info]

14. auntminnie.com [auntminnie.com]

To cite this document: BenchChem. [Ceretec Brain Perfusion Imaging: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204290#addressing-artifacts-in-ceretec-brain-
perfusion-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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